Cas no 1448064-84-3 (3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide)

• Product Name: 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide
• CAS No: 1448064-84-3
• MF: C₁₆H₁₆ClNO₂S
• MW: 321.8217420578
• CID: 5776782
• PubChem ID: 71803791
• Update Time: 2025-11-01

3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• F6414-2053
• 3-CHLORO-N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}BENZAMIDE
• AKOS024555830
• 1448064-84-3
• 3-chloro-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)benzamide
• 3-chloro-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]benzamide
• 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide

• Inchi： 1S/C16H16ClNO2S/c1-21-14-7-5-11(6-8-14)15(19)10-18-16(20)12-3-2-4-13(17)9-12/h2-9,15,19H,10H2,1H3,(H,18,20)
• InChI Key： ZEHLIMDWAZRLMO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NCC(C1C=CC(=CC=1)SC)O)=O

Computed Properties

• Exact Mass: 321.0590276g/mol
• Monoisotopic Mass: 321.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide

Introduction to 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide (CAS No. 1448064-84-3) and Its Emerging Applications in Chemical Biology

The compound 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide (CAS No. 1448064-84-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a chlorobenzamide core linked to a hydroxylated N-substituent and an N,N-dialkyl chain, have garnered attention for its versatile biological activities. This introduction delves into the compound's chemical properties, recent advancements in its application, and its relevance to cutting-edge research in medicinal chemistry.

The molecular framework of 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide is characterized by a benzamide moiety substituted with a chlorine atom at the 3-position. This chlorobenzamide scaffold is well-documented for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of a hydroxyl group at the 2-position of the N-substituent introduces a polar functional group that enhances solubility and binding affinity, while the N,N-dialkyl chain further influences the compound's pharmacokinetic profile. These structural elements collectively contribute to its multifaceted biological interactions.

Recent studies have highlighted the compound's potential as an inhibitor of kinases and other enzyme targets relevant to cancer therapy. For instance, research has demonstrated that derivatives of chlorobenzamides can selectively inhibit tyrosine kinases, which are pivotal in signal transduction pathways involved in cell proliferation and survival. The hydroxylated N-substituent in 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide has been shown to enhance binding affinity to these targets by forming hydrogen bonds with key residues in the active site. This interaction has been validated through computational modeling and experimental assays, underscoring the compound's therapeutic promise.

In addition to its kinase inhibitory activity, 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including arthritis and metabolic disorders, making it a critical target for therapeutic intervention. Preclinical studies have revealed that this compound can modulate inflammatory cytokine production by inhibiting nuclear factor kappa B (NF-κB) signaling pathways. The methylsulfanyl group at the para position of the phenyl ring has been identified as a key pharmacophore responsible for this anti-inflammatory effect, suggesting that further derivatization could enhance its efficacy.

The role of 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide in central nervous system (CNS) disorders has also been investigated. Emerging evidence suggests that benzamide derivatives can interact with neurotransmitter receptors, potentially offering benefits in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural features of this compound, particularly the chlorobenzamide core and the hydroxylated side chain, make it a promising candidate for modulating GABAergic and dopaminergic systems. Further research is needed to fully elucidate its mechanisms of action in CNS-related disorders.

From a synthetic chemistry perspective, 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide serves as an intriguing scaffold for drug discovery programs. Its modular structure allows for facile modifications at multiple positions, enabling researchers to optimize potency, selectivity, and pharmacokinetic properties. Advances in solid-phase synthesis and automated parallel synthesis have made it possible to rapidly generate libraries of derivatives for high-throughput screening (HTS). This approach has already led to the identification of several novel analogs with enhanced biological activity.

The development of novel analytical techniques has also contributed to a deeper understanding of 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide's behavior in biological systems. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography have been instrumental in characterizing its interactions with biological targets at an atomic level. These insights have informed rational drug design strategies aimed at improving drug-like properties such as solubility, bioavailability, and metabolic stability.

The future directions for research on 3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide are promising and multifaceted. One key area is exploring its potential as an adjuvant therapy alongside existing treatments for various diseases. For example, combining kinase inhibitors with compounds that modulate inflammatory pathways could lead to synergistic effects that improve patient outcomes. Additionally, investigating its role in combination therapies may reveal new treatment paradigms for challenging conditions such as cancer resistance.

Another exciting avenue is leveraging computational methods to predict new biological activities for this compound. Machine learning models trained on large datasets can identify hidden relationships between molecular structures and biological responses, guiding the design of next-generation derivatives with tailored properties. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion,3-chloro-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide (CAS No. 1448064-84-3) is a structurally complex yet biologically relevant molecule with broad therapeutic potential across multiple disease areas including cancer therapy,inflammation,and central nervous system disorders.*Its unique combination of structural features makes it an attractive candidate for further exploration.* As research continues,*new applications*and*derivatives*are likely to emerge,*driven by advances*in synthetic chemistry,*analytical techniques,*and computational biology.*The ongoing investigation into this compound underscores its significance*as a cornerstone*in modern chemical biology research.*